
Technical Guide: Molecular Weight of 1-(4-
Bromophenyl)-2,2-dimethylpropan-1-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-(4-Bromophenyl)-2,2-

dimethylpropan-1-one

Cat. No.: B1281458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of the chemical

compound 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one. This compound is of interest in

various research and development applications, and a precise understanding of its molecular

properties is crucial for accurate experimental design and interpretation.

Molecular Composition and Weight
The molecular formula for 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one is C₁₁H₁₃BrO.[1][2]

[3][4][5] The molecular weight is a critical parameter in quantitative analysis, reaction

stoichiometry, and the formulation of pharmaceutical compounds. The calculated molecular

weight, based on the atomic weights of its constituent elements, is approximately 241.12 g/mol

.[1]

The following table summarizes the atomic composition of 1-(4-Bromophenyl)-2,2-
dimethylpropan-1-one and the contribution of each element to its total molecular weight.
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Element Symbol Atomic Count
Standard
Atomic Weight
(amu)

Contribution
to Molecular
Weight (amu)

Carbon C 11
~12.011[6][7][8]

[9]
132.121

Hydrogen H 13
~1.008[10][11]

[12][13][14]
13.104

Bromine Br 1
~79.904[15][16]

[17][18]
79.904

Oxygen O 1
~15.999[19][20]

[21][22][23]
15.999

Total 241.128

Experimental Determination of Molecular Weight
The molecular weight of 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one can be

experimentally determined using various analytical techniques. A standard protocol for this

determination is through mass spectrometry.

Mass Spectrometry Protocol
Sample Preparation: A dilute solution of 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one is

prepared in a suitable volatile solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer, where it is ionized. Electron

ionization (EI) or electrospray ionization (ESI) are common methods.

Mass Analysis: The ionized molecules are then separated based on their mass-to-charge

ratio (m/z) by a mass analyzer, such as a quadrupole or time-of-flight (TOF) analyzer.

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z. The peak corresponding to the molecular ion [M]⁺ or a protonated

molecule [M+H]⁺ will indicate the molecular weight of the compound.
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Structural Representation
The structural arrangement of the atoms within the 1-(4-Bromophenyl)-2,2-dimethylpropan-
1-one molecule is a key determinant of its chemical properties. The logical relationship

between the core components of the molecule is depicted in the following diagram.
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Logical Structure of 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one

Bromophenyl Group (C6H4Br)

Carbonyl Group (C=O)

bonded to

tert-Butyl Group (C(CH3)3)

bonded to

Click to download full resolution via product page

Logical structure of 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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